Cas no 2680775-05-5 (4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680775-05-5
• MF: C₉H₃BrCl₂F₃NO₃
• MW: 380.930230379105
• CID: 5624093
• PubChem ID: 165940291
• Update Time: 2025-06-29

4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid
• 2680775-05-5
• EN300-28301903
• 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H3BrCl2F3NO3/c10-4-3(11)1-2(7(17)18)6(5(4)12)16-8(19)9(13,14)15/h1H,(H,16,19)(H,17,18)
• InChI Key： BUTPXIYYESSBJP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1Cl)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 378.86255g/mol
• Monoisotopic Mass: 378.86255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680775-05-5)

4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680775-05-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, chlorine, and trifluoroacetyl functionalities, which contribute to its distinct properties and reactivity.

The molecular formula of 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid is C₁₁H₆BrCl₃F₃N₂O₃, and it has a molecular weight of approximately 416.48 g/mol. The presence of multiple halogen atoms and the trifluoroacetyl group imparts significant stability and reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the realm of medicinal chemistry, 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of benzamide derivatives that exhibited potent anti-inflammatory activity in vitro and in vivo.

The trifluoroacetyl group in 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid plays a crucial role in enhancing the lipophilicity and metabolic stability of the resulting compounds. This property is particularly important for drug candidates that need to cross biological membranes efficiently. Additionally, the bromine and chlorine substituents can be strategically utilized to fine-tune the pharmacokinetic properties of the final products.

In materials science, 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid has found applications in the development of functional materials with unique electronic and optical properties. The combination of halogen atoms and trifluoroacetyl groups can influence the electronic structure and bandgap of materials derived from this compound. A study published in Advanced Materials in 2019 demonstrated the use of this compound as a precursor for the synthesis of organic semiconductors with improved charge transport characteristics.

The synthesis of 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid typically involves multi-step reactions starting from commercially available starting materials. One common synthetic route involves the bromination and chlorination of a substituted benzoic acid followed by the introduction of the trifluoroacetyl group through an amide formation reaction. The choice of reaction conditions and catalysts is critical to achieving high yields and purity levels.

The physical properties of 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid, such as its melting point (approximately 180°C), solubility (moderate solubility in polar solvents), and stability under various conditions (stable under normal laboratory conditions), make it suitable for use in both academic research and industrial applications. However, care should be taken during handling due to its potential reactivity with certain chemicals.

In conclusion, 4-Bromo-3,5-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680775-05-5) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure provides opportunities for the development of novel drugs and functional materials with enhanced properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.